3-(4-methoxyphenyl)-1-methyl-N-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H13F3N6O2
• Molecular Weight: 366.30 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2-methyl-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C15H13F3N6O2/c1-24-11(7-10(23-24)8-3-5-9(26-2)6-4-8)12(25)19-14-20-13(21-22-14)15(16,17)18/h3-7H,1-2H3,(H2,19,20,21,22,25)
• InChI Key: LLOLMEWXZQEWFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)OC)C(=O)NC3=NNC(=N3)C(F)(F)F

Description

3-(4-Methoxyphenyl)-1-methyl-N-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazole-5-carboxamide (CAS No: 1574517-85-3) is a high-purity chemical compound with a molecular formula of C18H22N6O2 and a molecular weight of 354.4 g/mol . This complex molecule features a hybrid heterocyclic structure, integrating a 1-methyl-3-(4-methoxyphenyl)pyrazole core linked via a carboxamide bridge to a 3-(trifluoromethyl)-1,2,4-triazole moiety . The presence of the trifluoromethyl group is a critical structural feature, as it is widely recognized in medicinal chemistry to enhance a compound's lipophilicity, metabolic stability, and overall bioavailability, thereby improving its potential to interact with biological targets . Compounds based on the trifluoromethylpyrazole scaffold, such as the well-known drug Celecoxib, have demonstrated significant anti-inflammatory activity through selective inhibition of the cyclooxygenase-2 (COX-2) enzyme . Research indicates that the specific positioning of the trifluoromethyl group on the pyrazole ring is crucial for optimal binding and activity . This structural motif is also being explored for antibacterial applications, making it a valuable template for developing new agents to address antibiotic resistance . As such, this compound serves as a sophisticated building block and a key intermediate for researchers in drug discovery and development, particularly for those investigating novel small-molecule therapeutics targeting inflammation, infectious diseases, and other conditions. This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Preparation Methods

Cyclocondensation of 1,3-Diketones

Early methods employed cyclocondensation of 3-(4-methoxyphenyl)-1,3-diketones with methylhydrazine. For example, heating ethyl 3-(4-methoxyphenyl)-2,4-diketo-pentanoate with methylhydrazine in ethanol at 80°C for 12 hours yields ethyl 1-methyl-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate. However, this method suffers from poor regioselectivity (∼60:40 ratio favoring the desired N1-methyl isomer).

Enolate Alkylation of 2,4-Diketocarboxylic Esters

A more efficient approach involves generating the enolate of ethyl 2,4-diketo-3-(4-methoxyphenyl)pentanoate using sodium hydride in THF, followed by reaction with methyl iodide (1.2 eq) at 0°C. This method achieves 89% yield and >95% regioselectivity for the N1-methyl isomer due to steric hindrance at the N3 position. Critical parameters include:

Parameter	Optimal Condition	Yield Impact
Base	NaH (1.1 eq)	<5% variance
Alkylating Agent	Methyl iodide	15% drop with dimethyl sulfate
Temperature	0–5°C	20% drop at 25°C

Post-alkylation, the ester is hydrolyzed to the carboxylic acid using 2N NaOH in ethanol/water (1:1) at 60°C for 4 hours (92% yield).

Synthesis of the Trifluoromethyl Triazole Moiety: 3-Trifluoromethyl-1H-1,2,4-Triazol-5-Amine

The triazole component is synthesized via a metal-free multi-component reaction (MCR) developed by Wang et al..

Reaction Mechanism and Conditions

Trifluoroacetimidoyl chloride (1.0 eq), hydrazine hydrate (1.2 eq), and benzene-1,3,5-triyl triformate (TFBen, 0.33 eq) react in toluene with trifluoroacetic acid (TFA, 10 mol%) at 100°C for 12 hours. TFBen acts as both a carbonyl source and dehydrating agent, enabling cyclization (Figure 1).

Key Advantages :

• Eliminates transition-metal catalysts, reducing purification complexity.

• Tolerates electron-withdrawing/donating substituents on aryl groups (68–92% yield).

Substrate Scope and Limitations

The reaction fails with aliphatic trifluoroacetimidoyl chlorides due to reduced electrophilicity. Sterically hindered substrates (e.g., 2,6-dimethylphenyl) require extended reaction times (24 hours) but maintain >70% yield.

Amide Bond Formation: Coupling Pyrazole and Triazole Moieties

The final step involves coupling the pyrazole-5-carboxylic acid with the triazol-5-amine.

Carbodiimide-Mediated Coupling

Activation of the carboxylic acid with EDCl (1.5 eq) and HOBt (1.5 eq) in DMF at 0°C, followed by addition of triazol-5-amine (1.1 eq), achieves 81% yield after 6 hours.

Acid Chloride Route

Conversion of the carboxylic acid to its acid chloride (SOCl₂, reflux, 2 hours) and reaction with the amine in dichloromethane (DCM) with triethylamine (2.0 eq) provides the amide in 75% yield.

Comparative Analysis :

Method	Yield	Purity	Scalability
EDCl/HOBt	81%	98%	>100 g
Acid Chloride	75%	95%	Limited by SOCl₂ handling

Optimization and Process-Scale Considerations

Regioselectivity in Pyrazole Alkylation

Using N-methylhydrazinium salts instead of free methylhydrazine improves regioselectivity to >95% by stabilizing the transition state through ionic interactions.

Triazole Synthesis Scalability

Wang’s MCR was demonstrated at 5 mmol scale with no yield reduction. Critical factors:

• Slow addition of TFBen to prevent exothermic side reactions.

• Use of toluene for ease of azeotropic water removal.

Purification Strategies

• Pyrazole ester : Distillation under reduced pressure (60 mbar, 70°C).

• Triazole amine : Recrystallization from ethanol/water (4:1).

Comparative Analysis of Synthetic Routes

Pyrazole Core Synthesis

Method	Yield	Regioselectivity	Scalability
Cyclocondensation	60%	60%	Moderate
Enolate Alkylation	89%	>95%	High

Triazole Synthesis

Method	Yield	Metal-Free	Functional Group Tolerance
MCR (Wang et al.)	92%	Yes	Broad
Hydrazine Cyclization	78%	No	Narrow

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes structurally related compounds and their key attributes:

Compound ID/Name	Core Structure	Substituents/Modifications	Biological Activity/Application	Key Findings	Reference
Target Compound	Pyrazole-carboxamide	3-(4-Methoxyphenyl), 1-methyl, linked to 3-(trifluoromethyl)triazole	Hypothesized antiviral or enzyme inhibition	Structural uniqueness with triazole and trifluoromethyl groups	N/A
2l, 2m, 3a ()	Pyrazole-carboxamide	Sulfonamide-linked phenyl groups, trifluoromethyl	Measles virus RNA polymerase inhibition	High purity (>95%); trifluoromethyl enhances binding affinity
Compound 15a ()	Pyrazole-carboxamide	Piperidin-1-ylsulfonyl phenyl group	Antiviral (EC₅₀ = 0.14 µM)	Sulfonamide linkage critical for activity; selectivity index >714
3-(Fluoromethylthio)-1,5-bis(4-methoxyphenyl)-1H-1,2,4-triazole (26, )	Triazole	Fluoromethylthio, bis(4-methoxyphenyl)	PET radioligand for brain COX-1 imaging	Melting point 93.4–95.6°C; lipophilicity optimized for blood-brain barrier
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a)	Pyrazole-carboxamide	Chloro, cyano, methyl substituents	Synthetic intermediate	Yield 68%, mp 133–135°C; characterized by NMR and MS
N-(4-Fluorophenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide	Triazole-carboxamide	4-Fluorophenyl, 3-(trifluoromethyl)phenyl	Discontinued (likely due to toxicity/efficacy)	CAS 321431-44-1; structural similarity to target compound

Key Structural and Functional Comparisons

Core Scaffold Variations: The target compound’s pyrazole-triazole hybrid distinguishes it from sulfonamide-linked analogues (e.g., 2l, 15a). Compounds like 26 () focus on COX-1 imaging, emphasizing substituent effects on lipophilicity and brain penetration, whereas the target compound’s 4-methoxyphenyl group may balance solubility and membrane permeability .

Trifluoromethyl Group: The trifluoromethyl group is a shared feature in 2l, 3a, and the target compound. This moiety is known to enhance metabolic stability and binding affinity by modulating electronic and steric properties .

Synthetic Yields and Physicochemical Properties :

• Pyrazole-carboxamides in exhibit moderate yields (62–71%) and melting points (123–183°C), comparable to the target compound’s expected synthetic profile. The target compound’s triazole linkage may require specialized coupling reagents (e.g., EDCI/HOBt, as in ) .

Biological Activity Trends: Compound 15a () demonstrates the importance of the sulfonamide group for antiviral potency. The discontinued status of N-(4-fluorophenyl)-5-methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide () underscores the need for careful optimization of substituents to avoid adverse effects .

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized for yield and purity?

The compound can be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), leveraging methodologies adapted from triazole-pyrazole hybrid syntheses. Key steps include:

• Reagents : Copper sulfate, sodium ascorbate, and alkynes (e.g., 4-methoxyphenylacetylene) in THF/water at 50°C for 16 hours .
• Purification : Column chromatography using ethyl acetate/hexane gradients to isolate the product.
• Optimization : Adjust catalyst loading (0.5–2 mol%), solvent ratios (THF:H₂O = 3:1), and reaction time (12–24 hours) to maximize yield (>60%) and purity (>95% by HPLC) .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing its structure?

• X-ray crystallography : Determines bond lengths/angles (e.g., triazole-pyrazole dihedral angles) and confirms regiochemistry .
• NMR spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., methoxy protons at δ 3.8–4.0 ppm, trifluoromethyl at δ 120–125 ppm in ¹⁹F NMR) .
• Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]⁺ = calculated m/z ± 2 ppm) .

Q. What preliminary biological screening approaches are recommended to assess its therapeutic potential?

• In vitro assays :

• Anticancer : MTT assay against cancer cell lines (e.g., IC₅₀ values in HeLa or MCF-7 cells) .
• Anti-inflammatory : COX-2 inhibition via ELISA .
  • Target interaction studies : Surface plasmon resonance (SPR) to measure binding affinity to enzymes like kinases or proteases .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across different assay systems?

• Step 1 : Verify compound purity (>99% by HPLC) to exclude impurities as confounding factors.
• Step 2 : Use orthogonal assays (e.g., SPR alongside enzymatic assays) to confirm target engagement .
• Step 3 : Assess pharmacokinetic factors (e.g., solubility, metabolic stability) that may vary between assay conditions .

Q. What computational strategies can predict the compound’s binding affinity to target proteins, and how do they compare with experimental data?

• Molecular docking : AutoDock Vina or Schrödinger Suite to model interactions with active sites (e.g., hydrogen bonding with triazole nitrogen).
• MD simulations : GROMACS for 100-ns trajectories to evaluate binding stability.
• Validation : Compare computed binding energies (ΔG) with experimental SPR or ITC data .

Q. What are the key considerations in designing SAR studies for derivatives of this compound?

• Variable groups : Modify the methoxy (e.g., replace with hydroxyl or halogen) or trifluoromethyl groups to assess impact on activity .
• Synthetic feasibility : Prioritize derivatives accessible via scalable routes (e.g., Suzuki coupling for aryl substitutions) .
• Assay selection : Test derivatives in both enzymatic (e.g., kinase inhibition) and cellular (e.g., apoptosis) assays to capture multifaceted effects .

Q. How can reaction mechanisms for functional group transformations (e.g., oxidation of methoxy groups) be elucidated?

• Kinetic studies : Monitor reaction rates under varying conditions (e.g., KMnO₄ concentration, pH) to infer rate laws .
• Spectroscopic tracking : Use in-situ ¹⁹F NMR to detect intermediates during trifluoromethyl group modifications .
• Isotope labeling : ¹⁸O labeling in methoxy groups to trace oxidation pathways via GC-MS .